Cas no 61204-01-1 (trans-4-(4-n-Pentylcyclohexyl)benzonitrile)
Technical Introduction:
trans-4-(4-n-Pentylcyclohexyl)benzonitrile is a liquid crystalline compound widely used in advanced display technologies due to its stable mesomorphic properties. Its molecular structure, featuring a cyclohexyl group linked to a benzonitrile core via a pentyl chain, ensures high thermal stability and low viscosity, making it suitable for fast-switching liquid crystal displays (LCDs). The compound exhibits a broad nematic phase range, enabling optimal performance across varying temperatures. Its strong dielectric anisotropy and compatibility with other liquid crystal materials enhance electro-optical responsiveness in applications such as high-resolution screens and optical devices. The compound's purity and reliability make it a preferred choice for research and industrial use in optoelectronic materials.
61204-01-1 structure
Product name:trans-4-(4-n-Pentylcyclohexyl)benzonitrile
trans-4-(4-n-Pentylcyclohexyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(trans-4-Pentylcyclohexyl)-benzonitrile
- 4-(trans-4-Pentylcyclohexyl)benzonitrile
- trans-4-(4-n-Pentylcyclohexyl)benzonitrile
- 4-(trans-4-Amylcyclohexyl)benzonitrile
- 4-(TRANS-PENTYLCYCLOHEXYL)BENZONITRILE
- trans-4-(4-Pentylcyclohexyl)benzonitrile
- Tetrakis(triphenylphosphine)nickel(0)
- 1-(trans-4-Amylcyclohexyl)-4-cyanobenzene
- Benzonitrile,4-(4-pentylcyclohexyl)-, trans-
- 1-p-Cyanophenyl-4-pentylcyclohexane
- 4-(4-Pentylcyclohexyl)benzonitrile
- 4-(trans-4'-n-Pentylcyclohexyl)-1-cyanobenzene
- 4-Cyano-1-[trans-4-pentylcyclohexyl]benzene
- 4-Pentyl-4'-cyanophenylcyclohexane
- 5PCH
- Licristal S 1114
- Merck ZLI 1114
- PCH5
- S 1114
- ZLI 1114
- ZhKM 1098
- p-Pentyl-p'-cyanophenylcyclohexane
- p-trans-4-Pentylcyclohexylbenzonitrile
- trans-4-Amyl-1-(4-cyanophenyl)cyclohexane
- trans-4-Pentyl(4-cyanophenyl)cyclohexane
- trans-4-Pentyl(4'-cyanophenyl)cyclohexane
- trans-4-Pentyl-1-(4-cyanophenyl)cyclohexane
- trans-4-Pentyl-1-(p-cyanophenyl)cyclohexane
- DTXSID00886422
- AMY25192
- trans-4-pentylcyclohexyl-4 inverted exclamation mark -benzonitrile
- FT-0640737
- 4-(trans-4-n-pentylcyclohexyl)benzonitrile
- SCHEMBL261023
- AKOS015839696
- A833098
- FURZYCFZFBYJBT-JCNLHEQBSA-N
- 4-((1s,4r)-4-pentylcyclohexyl)benzonitrile
- Benzonitrile, 4-(4-pentylcyclohexyl)-
- 4-(TRANS-4'-N-PENTYLCYCLOHEXYL)BENZONITRILE
- 4-(trans-4-Pentylcyclohexyl)benzonitrile, 99%, liquid crystal (nematic)
- 61204-01-1
- NS00053367
- 62788-05-0
- AKOS022177569
- Cyclohexanecarbonitrile,4-(4-pentylphenyl)-,trans-
- EINECS 262-656-6
- MFCD00075548
- 4-(4-Pentylcyclohexyl)benzonitrile #
- DS-15536
- SCHEMBL17447092
- CS-W012574
- SCHEMBL13390072
- LS-14669
- W-105178
- SCHEMBL2370340
- 306962-78-7
- DTXSID40978451
- FURZYCFZFBYJBT-UHFFFAOYSA-N
- Benzonitrile, 4-(trans-4-pentylcyclohexyl)-
- 4-(4-pentyl-cyclohexyl)-benzonitrile
- A1828
- p-(4-Pentylcyclohexyl)benzonitrile
- DB-009054
-
- MDL： MFCD00075548
- Inchi： InChI=1S/C18H25N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h8-9,12-13,15,17H,2-7,10-11H2,1H3/t15-,17-
- InChI Key： FURZYCFZFBYJBT-JCNLHEQBSA-N
- SMILES： CCCCC[C@H]1CC[C@@H](CC1)C2=CC=C(C=C2)C#N
Computed Properties
- Exact Mass: 255.19900
- Monoisotopic Mass: 255.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 23.8A^2
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.9700
- Melting Point: 30°C(lit.)
- Boiling Point: 381°C at 760 mmHg
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: 1.522
- PSA: 23.79000
- LogP: 5.41238
trans-4-(4-n-Pentylcyclohexyl)benzonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature(BD8992)
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- TSCA：Yes
trans-4-(4-n-Pentylcyclohexyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
trans-4-(4-n-Pentylcyclohexyl)benzonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1037639-10g |
4-(trans-4-Pentylcyclohexyl)-benzonitrile |
61204-01-1 | 98% | 10g |
￥79.00 | 2024-05-06 | |
| abcr | AB249534-1 g |
4-(trans-4-Amylcyclohexyl)benzonitrile, 97%; . |
61204-01-1 | 97% | 1 g |
€74.40 | 2023-07-20 | |
| abcr | AB249534-100 g |
4-(trans-4-Amylcyclohexyl)benzonitrile, 97%; . |
61204-01-1 | 97% | 100 g |
€321.80 | 2023-07-20 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 370118-5G |
trans-4-(4-n-Pentylcyclohexyl)benzonitrile |
61204-01-1 | 99%, liquid crystal (nematic) | 5G |
￥2540.99 | 2022-02-24 | |
| Ambeed | A120540-25g |
4-(trans-4-n-Pentylcyclohexyl)benzonitrile |
61204-01-1 | 97% | 25g |
$32.0 | 2025-02-22 | |
| abcr | AB249534-10 g |
4-(trans-4-Amylcyclohexyl)benzonitrile, 97%; . |
61204-01-1 | 97% | 10 g |
€95.30 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P819830-5g |
4-( |
61204-01-1 | 98% | 5g |
￥171.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P819830-25g |
4-( |
61204-01-1 | 98% | 25g |
￥508.00 | 2022-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T115534-5g |
trans-4-(4-n-Pentylcyclohexyl)benzonitrile |
61204-01-1 | 99% | 5g |
¥208.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009828-25g |
trans-4-(4-n-Pentylcyclohexyl)benzonitrile |
61204-01-1 | 98% | 25g |
￥121 | 2024-05-22 |
trans-4-(4-n-Pentylcyclohexyl)benzonitrile Related Literature
-
1. The positive muon and μSR spectroscopy: powerful tools for investigating the structure and dynamics of free radicals and spin probes in complex systemsIain McKenzie Annu. Rep. Prog. Chem. Sect. C: Phys. Chem. 2013 109 65
-
Luca Nucara,Francesco Greco,Virgilio Mattoli J. Mater. Chem. C 2015 3 8449
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